Cas no 13286-59-4 (trans-1-Amino-2,3-dihydro-1H-inden-2-ol)

trans-1-Amino-2,3-dihydro-1H-inden-2-ol structure
13286-59-4 structure
Product Name:trans-1-Amino-2,3-dihydro-1H-inden-2-ol
CAS No:13286-59-4
MF:C9H11NO
MW:149.189742326736
CID:49142
PubChem ID:6931154
Update Time:2025-04-18

trans-1-Amino-2,3-dihydro-1H-inden-2-ol Chemical and Physical Properties

Names and Identifiers

    • trans-1-Amino-2,3-dihydro-1H-inden-2-ol
    • (1S,2S)-1-Amino-2-hydroxyindane
    • (1S,2S)-1-Amino-2,3-dihydro-1H-inden-2-ol
    • #8722
    • (-)-cis-1-amino-2-indanol
    • (-)-cis-1-aminoindan-2-ol
    • (1S,2R)-(&amp
    • (1S,2R)-1-amino-2-indanol
    • (1S,2R)-1-aminoindan-2-ol
    • (1S,2R)-1-AMINO-INDAN-2-OL
    • (1S,2R)-CIS-1-AMINO-2-INDANOL
    • (1S,2R)-cis-1-aminoindan-2-ol
    • 2R)-(-)-cis-1-AMino-2-indanol
    • 3aR
    • amp
    • cis-(1S)-Amino-(2R)-indanol
    • CIS-(1S,2R)-1-AMINO-2-INDANOL
    • cis-1-aminoindan-2-ol
    • cis-aminoindanol
    • (1S,2S)-1-Amino-2-indanol
    • (-)-trans-1-Amino-2-indanol
    • 13286-59-4
    • AMY1054
    • (1R,2R)-(-)-1-Amino-2-indanol
    • FS-5239
    • (1R,2R)-(-)-trans-1-Amino-2-indanol, 97%
    • Rel-(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ol
    • (+/-)-trans-1-amino-2-indanol
    • A810438
    • (1R,2R)-(-)-trans-1-Amino-2-indanol
    • D86558
    • SCHEMBL192072
    • C9U54KL6PO
    • 140632-19-5
    • UNII-C9U54KL6PO
    • HY-W002530A
    • EN300-70586
    • (1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ol
    • MFCD08275447
    • 1-Amino-2-indanol, trans-(-)-
    • (1R,2R)-(-)-1-Amino-2-hydroxyindan
    • LOPKSXMQWBYUOI-RKDXNWHRSA-N
    • UNII-C44ZZ4E55A
    • AKOS015854133
    • 163061-73-2
    • 1-Amino-2-indanol, trans-(+/-)-
    • Trans-1-amino-2-indanol
    • (1R,2R)-1-amino-2-indanol
    • 1H-Inden-2-ol, 1-amino-2,3-dihydro-, (1R,2R)-rel-
    • CS-0147141
    • C44ZZ4E55A
    • (1r,2r)-1-aminoindan-2-ol
    • 1H-Inden-2-ol, 1-amino-2,3-dihydro-, (1R,2R)-
    • Inchi: 1S/C9H11NO/c10-9-7-4-2-1-3-6(7)5-8(9)11/h1-4,8-9,11H,5,10H2/t8-,9-/m1/s1
    • InChI Key: LOPKSXMQWBYUOI-RKDXNWHRSA-N
    • SMILES: O[C@@H]1CC2C=CC=CC=2[C@H]1N

Computed Properties

  • Exact Mass: 149.08413
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.212
  • Boiling Point: 290 °C at 760 mmHg
  • Flash Point: 290 °C at 760 mmHg
  • Refractive Index: 1.626
  • PSA: 46.25
  • LogP: 1.30370

trans-1-Amino-2,3-dihydro-1H-inden-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A079000709-100g
trans-1-Amino-2,3-dihydro-1H-inden-2-ol
13286-59-4 95%
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416.00 USD 2021-06-15
Enamine
EN300-70586-0.05g
(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ol
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Enamine
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13286-59-4
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$50.0 2023-02-12
Enamine
EN300-70586-0.25g
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0.25g
$52.0 2023-02-12
Enamine
EN300-70586-0.5g
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$55.0 2023-02-12
Enamine
EN300-70586-1.0g
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$0.0 2023-06-07
Enamine
EN300-70586-2.5g
(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ol
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$113.0 2023-02-12
Enamine
EN300-70586-5.0g
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$206.0 2023-02-12
Enamine
EN300-70586-10.0g
(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-ol
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Crysdot LLC
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$396 2024-07-23

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